Cas no 133078-41-8 (2-Amino-6-(but-3-en-1-yl)pyrimidin-4(1H)-one)

• Product Name: 2-Amino-6-(but-3-en-1-yl)pyrimidin-4(1H)-one
• CAS No: 133078-41-8
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 2770635
• PubChem ID: 135708797
• Update Time: 2025-04-21

2-Amino-6-(but-3-en-1-yl)pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID00593028
• 133078-41-8
• SCHEMBL12936008
• SCHEMBL2406891
• 2-Amino-6-(but-3-en-1-yl)pyrimidin-4(1H)-one

• Inchi： 1S/C8H11N3O/c1-2-3-4-6-5-7(12)11-8(9)10-6/h2,5H,1,3-4H2,(H3,9,10,11,12)
• InChI Key： KOMJJSHAGGNBCM-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC=C)N=C(N)N1

Computed Properties

• Exact Mass: 165.090211983Da
• Monoisotopic Mass: 165.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.5Ų